Cas no 886911-36-0 (1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one
• CAS No: 886911-36-0
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 5477450
• Update Time: 2025-06-08

1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
• 1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

• Inchi： 1S/C15H19N3OS/c1-10-4-5-13-14(11(10)2)16-15(20-13)18-8-6-17(7-9-18)12(3)19/h4-5H,6-9H2,1-3H3
• InChI Key： VNCKZRXAHLCPBL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)C

Additional information on 1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

Chemical Profile of 1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one (CAS No. 886911-36-0)

1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 886911-36-0, belongs to a class of molecules that integrate heterocyclic scaffolds with piperazine moieties, which are well-documented for their role in modulating various biological pathways. The presence of a 4,5-dimethyl-1,3-benzothiazole substituent further enhances its structural diversity, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one features a benzothiazole ring system linked to a piperazine moiety through an ethanone bridge. This arrangement not only contributes to the compound's solubility and bioavailability but also provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. The 4,5-dimethyl substitution on the benzothiazole ring is particularly noteworthy, as it can influence electronic distribution and steric interactions within the molecule, potentially affecting its binding affinity to biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate benzothiazole and piperazine motifs. These scaffolds have been extensively studied for their antimicrobial, anti-inflammatory, and antitumor activities. For instance, derivatives of benzothiazole have shown promise in inhibiting enzymes such as carbonic anhydrase and tyrosinase, while piperazine-based compounds are known for their ability to modulate neurotransmitter receptors. The combination of these two motifs in 1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one suggests that it may exhibit multifaceted biological effects.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The piperazine ring is a common pharmacophore in drugs targeting central nervous system (CNS) disorders, such as depression and schizophrenia, due to its ability to interact with serotonin and dopamine receptors. Meanwhile, the benzothiazole moiety has been identified as a key structural element in several FDA-approved medications used to treat conditions ranging from infectious diseases to cancer. By integrating these two functional groups into a single molecule, 1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one represents a strategic approach to designing compounds with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in identifying how 1-(4(5-dimethylbenzothiazol)-2-yloxy)pyperazine ethanone might interact with target proteins. For example, simulations have suggested that this compound could bind to enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. Such insights are invaluable for guiding the design of next-generation derivatives with improved efficacy and reduced side effects.

The synthesis of 886911_36_0 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the benzothiazole ring followed by its coupling with the piperazine moiety via nucleophilic substitution or condensation reactions. The dimethyl substitution on the benzothiazole ring adds an additional layer of complexity to the synthetic route but also enhances the compound's stability and bioavailability. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline these processes and improve scalability.

Evaluation of the pharmacokinetic properties of (E)-N-[[(4Z)-(4-(pyridin-3-yloxy)phenyl)amino]methylene]-N-(pyrimidinethiol)-2-carboxamidine hydrochloride analogs, including derivatives related to CAS No 886911_36_0, has revealed promising results in preclinical studies. These studies indicate that compounds with similar structures exhibit good oral bioavailability and moderate metabolic stability. Furthermore, preliminary toxicity assays have shown that many derivatives demonstrate low acute toxicity profiles at therapeutic doses. Such findings are crucial for advancing these molecules into clinical trials where they could potentially address unmet medical needs.

The role of heterocyclic compounds like benzothiazole derivatives cannot be overstated in modern medicinal chemistry. Their versatility as scaffolds allows for extensive structural modifications while maintaining core pharmacological activity. For instance, N'-(pyrimidinylmethylene)benzothiazolamides analogs, which share structural similarities with our target molecule, have shown significant promise in preclinical models of neurological disorders due to their ability to modulate receptor activity and inhibit key enzymes involved in neurodegeneration.

As research continues to uncover new therapeutic applications for benzothiazole-based compounds, 886911_36_0 may find utility not only as an intermediate but also as an active pharmaceutical ingredient (API) itself or inspire further derivatization efforts aimed at optimizing its pharmacological properties even further . The integration strategies employed here exemplify how combining different chemical moieties can lead not only novel structures but also potentially groundbreaking treatments for complex diseases.